N~4~-[1-(4-fluorophenyl)ethyl]-1-[4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-pyridyl]-1H-imidazole-4-carboxamide

• IUPAC Name: N-[1-(4-fluorophenyl)ethyl]-1-[4-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]imidazole-4-carboxamide
• InChI: InChI=1S/C22H21FN6O2/c1-13(2)20-27-22(31-28-20)16-8-9-24-19(10-16)29-11-18(25-12-29)21(30)26-14(3)15-4-6-17(23)7-5-15/h4-14H,1-3H3,(H,26,30)
• InChI Key: OWAGLYXRZAJKLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C2=CC(=NC=C2)N3C=C(N=C3)C(=O)NC(C)C4=CC=C(C=C4)F
• Molecular Formula: C22H21FN6O2
• Molecular Weight: 420.4 g/mol

Description

N~4~-[1-(4-fluorophenyl)ethyl]-1-[4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-pyridyl]-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C22H21FN6O2 and its molecular weight is 420.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research into similar compounds has led to the development of various molecules with potential biological activities. For example, Başoğlu et al. (2013) synthesized compounds containing 1,3-oxazol(idin)e and other nuclei, showing good-moderate antimicrobial activity against test microorganisms, as well as antiurease and antilipase activities Başoğlu et al., 2013.

Synthesis Techniques

Crawforth and Paoletti (2009) demonstrated a one-pot synthesis technique for imidazo[1,5-a]pyridines, showcasing methods for introducing various substituents to similar chemical structures Crawforth & Paoletti, 2009.

Structural Characterisation

The study by Köysal et al. (2005) on N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides provides insights into the geometric parameters and conformation of similar chemical structures Köysal et al., 2005.

Antituberculosis Activity

Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, showing promising activity against Mycobacterium tuberculosis Jeankumar et al., 2013.

Kinase Inhibitor Research

The discovery of selective kinase inhibitors by Schroeder et al. (2009) is relevant for understanding how similar compounds could function in inhibiting specific enzymes or receptors Schroeder et al., 2009.

Cellular Permeability Studies

Liu and Kodadek (2009) investigated the cellular permeability of Pyrrole-imidazole polyamides, providing insights into the potential cellular interactions of similar compounds Liu & Kodadek, 2009.

Mechanism of Action

Target of Action

Similar compounds have been known to target various enzymes and receptors involved in cellular processes .

Mode of Action

This could result in the modulation of cellular processes, potentially leading to therapeutic effects .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, leading to downstream effects such as the modulation of cellular processes .

Pharmacokinetics

These properties would have a significant impact on the bioavailability of the compound, influencing its efficacy and potential side effects .

Result of Action

It is likely that the compound’s interaction with its targets leads to changes in cellular processes, potentially resulting in therapeutic effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-[1-(4-fluorophenyl)ethyl]-1-{4-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}-1H-imidazole-4-carboxamide. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s interaction with its targets and its overall stability .